Cas no 1040676-30-9 (2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1040676-30-9
• Molecular Formula: C₂₅H₂₅N₃O₂S₂
• Molecular Weight: 463.614903211594
• CID: 5385859
• PubChem ID: 27375185

2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Properties

Names and Identifiers

• AKOS004980773
• F3382-5602
• 2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• N-mesityl-2-((3-methyl-4-oxo-7-(p-tolyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• 2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• STL097961
• 1040676-30-9

• InChIKey： RNBVLEAMEWMKGX-UHFFFAOYSA-N
• Inchi： 1S/C25H25N3O2S2/c1-14-6-8-18(9-7-14)19-12-31-23-22(19)27-25(28(5)24(23)30)32-13-20(29)26-21-16(3)10-15(2)11-17(21)4/h6-12H,13H2,1-5H3,(H,26,29)
• SMILES： S1C=C(C2C=CC(C)=CC=2)C2=C1C(N(C)C(=N2)SCC(NC1C(C)=CC(C)=CC=1C)=O)=O

Computed Properties

• Exact Mass: 463.13881940g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 463.13881940g/mol
• Heavy Atom Count: 32
• Complexity: 725
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines